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Compound of Interest

Compound Name: N-(Dimethylaminomethyl)-indole

CAS No.: 5379-79-3

Cat. No.: B1609035

Get Quote

Executive Summary
N-(Dimethylaminomethyl)-indole (also known as 1-(dimethylaminomethyl)indole) is the N-

substituted Mannich base of indole.[1][2][3] It is chemically distinct from its thermodynamic

isomer, Gramine (3-(dimethylaminomethyl)indole).[1][3]

For researchers and drug development professionals, distinguishing these two isomers is

critical. While Gramine is the stable product of the standard Mannich reaction, the N-isomer is a

kinetic product that behaves as a "masked" iminium ion.[3] It is highly reactive, prone to retro-

Mannich decomposition, and serves as a potent amino-methylating agent in organic synthesis.

[1][2][3]

This guide provides the definitive spectroscopic data (NMR, IR, MS) required to identify the N-

isomer and validate its purity against the common C3-isomer contaminant.[1][3]

Part 1: Chemical Identity & Structural Logic[3]
The core structural feature of N-(dimethylaminomethyl)-indole is the aminal linkage (
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).[1][2][3] This creates a unique electronic environment compared to the benzylic-like linkage
found in Gramine.[1][3]

Structural Comparison
Feature

N-(Dimethylaminomethyl)-
indole (Target)

Gramine (Common Isomer)

Substitution Site Nitrogen (Position 1) Carbon (Position 3)

Functional Group
Aminal (

)

Benzyl-like amine (

)

Stability Labile (Kinetic product)
Stable (Thermodynamic

product)

Reactivity
Acts as

equivalent

Acts as nucleophile or

electrophile

Reaction Pathway Diagram
The following diagram illustrates the competitive formation of the N-isomer versus Gramine,

highlighting the kinetic vs. thermodynamic control.

Indole + CH2O + HNMe2 [CH2=NMe2]+ 
(Iminium Ion)

Acid Cat.

N-(Dimethylaminomethyl)indole
(Kinetic Product)Fast (Kinetic)

Reversible

Gramine (C3-Isomer)
(Thermodynamic Product)

Slow (Thermodynamic)
Irreversible

Rearrangement
(Heat/Acid)

Click to download full resolution via product page

Figure 1: Kinetic vs. Thermodynamic pathways in the Mannich reaction of indole.[1][3] The N-

isomer is formed initially but rearranges to Gramine.[1][2]

Part 2: Spectroscopic Characterization[3]
Nuclear Magnetic Resonance (NMR)
The definitive proof of N-alkylation is the chemical shift of the methylene bridge (
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).[1] In the N-isomer, this group is flanked by two nitrogen atoms, causing a significant
downfield shift compared to Gramine.[1][3]

H NMR Data (400 MHz, CDCl

)
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Proton Group
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

N-CH

-N
4.90 – 5.05 Singlet 2H

Diagnostic Peak.

Significantly

downfield due to

aminal effect

(deshielding by 2

nitrogens).[1][2]

[3] In Gramine,

this appears at

~3.70 ppm.[1][3]

N(CH

)
2.30 – 2.45 Singlet 6H

Dimethylamino

protons.[1][2][3]

Indole H-2 7.10 – 7.20 Doublet/Mlt 1H

C2 proton.[1][2]

[3] Often shifts

slightly upfield

compared to free

indole due to N-

substitution.[1][2]

[3]

Indole H-3 6.50 – 6.60 Doublet/Mlt 1H

C3 proton.[1][2]

[3] Crucial: This

proton is present

in the N-isomer

but absent in

Gramine.[1][3]

Aromatics 7.10 – 7.70 Multiplet 4H

Indole benzene

ring protons (H4-

H7).[1][2][3]

C NMR Data (100 MHz, CDCl
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)

Carbon Group
Shift (

, ppm)
Assignment Logic

N-CH

-N
70.0 – 75.0

Diagnostic Peak. Aminal

carbon.[1][2][3] In Gramine,

the C3-CH2 appears at ~54.0

ppm.[1][3]

N(CH

)
40.0 – 42.0

Dimethylamino carbons.[1][2]

[3]

Indole C-2 ~128.0 Indole C2.[1][2][3][4]

Indole C-3 ~102.0

Indole C3.[1][2][3][4] Note: In

Gramine, C3 is quaternary and

shifts to ~110-115 ppm.[1][3]

Infrared Spectroscopy (IR)
IR is a rapid "Go/No-Go" test to distinguish the N-isomer from Gramine or starting material.[1]

[2][3]

Absence of N-H: The most prominent feature of N-(dimethylaminomethyl)-indole is the

absence of the sharp N-H stretching band (typically 3400–3200 cm

) found in free indole and Gramine.[1]

C-H Stretches: 2900–2800 cm

(Aliphatic C-H from methyl groups).[1][3]

Aromatic Ring: 1610, 1450 cm

(Indole skeletal vibrations).[1][3]

Mass Spectrometry (MS)
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The compound is labile under ionization. Soft ionization (ESI) is preferred, but EI data provides

structural insight via fragmentation.[1][3]

Molecular Ion (M+): m/z 174[1][4][5]

Base Peak: m/z 58 (

).[1][3] The molecule readily loses the iminium ion.[3]

Indole Fragment: m/z 117 (

).[1][3] Formed after the loss of the dimethylaminomethyl group.

Fragmentation Pathway Diagram[6]

Parent Ion (M+)
m/z 174

Iminium Ion
[CH2=NMe2]+

m/z 58 (Base Peak)

Heterolytic Cleavage
(N-C bond break)

Indole Radical Cation
[C8H7N]+
m/z 117

Loss of side chain

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in Mass Spectrometry.[1][3] The lability of the N-C

bond dominates the spectrum.

Part 3: Experimental Protocol & Handling
Warning: N-(Dimethylaminomethyl)-indole is susceptible to hydrolysis and retro-Mannich

decomposition.[1][2][3] It must be stored under anhydrous conditions, preferably at -20°C.

Synthesis Protocol (Aminal Exchange Method)
Note: Direct reaction of indole with formaldehyde/amine often yields Gramine.[3] To target the

N-isomer, use bis(dimethylamino)methane.[1][3]
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Reagents:

Indole (1.0 eq)[1][4]

Bis(dimethylamino)methane (1.1 eq) - Acts as the electrophile source.[1]

Solvent: Anhydrous Acetonitrile or Benzene.[3]

Procedure:

Dissolve indole in anhydrous solvent under Nitrogen atmosphere.[3]

Add bis(dimethylamino)methane dropwise at room temperature.[1][3]

Critical Step: Reflux is not recommended as it promotes rearrangement to the C3-isomer.

[1][3] Stir at ambient temperature or mild heat (40°C) for 4–6 hours.

Monitor via TLC (Alumina plates preferred over Silica, as Silica acidity can catalyze

rearrangement).[1][3]

Workup:

Evaporate solvent under reduced pressure (keep bath temp < 40°C).[1][3]

The product is often an oil or low-melting solid.[1][3] Purification via distillation is difficult

due to instability; recrystallization from dry ether/hexane is preferred if solid.[3]

Self-Validating Quality Check
To ensure you have the N-isomer and not Gramine:

Run 1H NMR: Look for the singlet at ~5.0 ppm. If the methylene signal is at 3.7 ppm, you

have Gramine.[3]

Run IR: Check for the absence of the N-H stretch at 3400 cm

.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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